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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with
commercial sodium hydride (NaH).

Frequently Asked Questions (FAQS)
Q1: What is the typical composition of commercial sodium hydride?

Commercial sodium hydride is most commonly supplied as a 60% (w/w) dispersion in mineral
oil.[1][2][3] This formulation enhances safety during transportation and handling by protecting
the highly reactive NaH from atmospheric moisture and oxygen.[3] The dispersion typically
appears as a gray powder or slurry.[4][5][6]

Q2: Why is it necessary to purify commercial sodium hydride?

The mineral oil in the commercial dispersion can interfere with certain reactions or complicate
product purification. For applications requiring high purity or where the mineral oil is
undesirable, it must be removed.[1] Additionally, commercial NaH can contain unreacted
sodium metal, which may affect the reactivity and stoichiometry of a reaction.[4][7][8]

Q3: What are the primary impurities in commercial sodium hydride?
The main components that may be considered impurities for experimental purposes are:

» Mineral Oil: The dispersing agent, accounting for approximately 40% of the weight.[1]
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e Unreacted Sodium Metal: This can be present from the manufacturing process and gives the
NaH a gray appearance.[4][8] Pure sodium hydride is a white solid.[4]

e Sodium Hydroxide (NaOH): This can form on the surface of the NaH particles if they are
exposed to moisture.[4]

Q4: What are the recommended solvents for washing sodium hydride?

Dry, inert, high-boiling point hydrocarbon solvents are recommended for washing sodium
hydride.[2] Common choices include:

o Hexane[2][9][10]
o Pentane[1][2]
o Tetrahydrofuran (THF)[1][4]

It is crucial to use anhydrous solvents to prevent a violent reaction with the sodium hydride.[1]

[2]
Q5: Is it safe to use sodium hydride directly from the container without purification?

For many applications, the 60% dispersion of sodium hydride in mineral oil can be used
directly.[1][3] However, the 40% mineral oil content must be factored into stoichiometric
calculations.[4] If the mineral oil interferes with the reaction or subsequent work-up, purification
iS necessary.
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Issue

Possible Cause(s)

Recommended Solution(s)

Low or no reactivity of NaH

- Inaccurate weighing due to
the presence of mineral oil.-
Deactivation of NaH by
moisture in the solvent or
atmosphere.- The gray color of
the NaH may indicate the
presence of less reactive

sodium metal.[4]

- Ensure calculations account
for only 60% active NaH.- Use
rigorously dried solvents and
maintain an inert atmosphere
(e.g., nitrogen or argon).[2]
[11]- For sensitive reactions,
consider purifying the NaH to
remove mineral oil and

residual sodium.[4]

Reaction is sluggish or

incomplete

- Insufficient removal of
mineral oil, which can coat the
NaH particles and reduce
surface area.- Presence of
sodium hydroxide on the NaH

surface.

- Wash the NaH dispersion
thoroughly with a dry, inert
solvent to remove the mineral
oil completely.[9]- Consider a
purification step to remove
residual sodium metal, which

can also improve reactivity.[4]

Inconsistent results between

batches of commercial NaH

- Variation in the particle size
of the NaH.- Different levels of
unreacted sodium in different
batches, indicated by

variations in the gray color.[4]

- Standardize a purification
protocol for all batches of NaH
to ensure consistent starting
material.- If color variation is
observed, a purification step to
remove sodium metal may be

beneficial.[4]

Difficulty in handling and

weighing the NaH dispersion

- The oily and viscous nature
of the dispersion can make it
challenging to handle

accurately.

- Under an inert atmosphere,
wash the required amount of
dispersion with a dry solvent
like hexane. Allow the solid
NaH to settle, and then
carefully remove the solvent
via syringe or cannula. The
resulting oil-free NaH can be
more easily suspended in the

reaction solvent.[2][9]
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Quantitative Data Summary

. . . Purified NaH
Commercial NaH Purified NaH (Oil- . .
Parameter o (White, Oil & Na-
(60% in oil) Free)
Free)
Appearance Gray powder/slurry[4] Gray powder[4] White powder[4]
Active NaH Content ~60% (w/w)[1] >95% >99%
] ) ) ] Trace solvent, Nal (if
Primary "Impurity" Mineral Oil (~40%)[1] Trace solvent
I2 used)
] Highly pyrophoric, Highly pyrophoric,
) Safer due to oll ) )
Handling Safety ] handle under inert handle under inert
coating[1][3]
gasl[2] gas|[2]

Experimental Protocols
Protocol 1: Removal of Mineral Oil by Washing

This procedure should be performed under an inert atmosphere (e.g., in a glovebox or using
Schlenk techniques).

» Preparation: In a glovebox or under a stream of inert gas, weigh the desired amount of the
60% NaH dispersion into a dry flask.

e Washing:

o Add a sufficient volume of anhydrous hexane (or another suitable solvent) to the flask to
create a slurry.[2]

o Stir or swirl the mixture to suspend the NaH and dissolve the mineral oil.
o Stop the stirring and allow the solid NaH to settle to the bottom of theflask.

o Carefully remove the supernatant liquid containing the dissolved mineral oil using a
syringe or cannula.[9]
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» Repeat: Repeat the washing process two to three more times to ensure complete removal of
the mineral oil.[9]

» Drying: After the final wash and removal of the solvent, the remaining solid is oil-free sodium
hydride. It can be dried under a stream of inert gas or under vacuum. Be cautious as the dry
powder is highly pyrophoric.

o Usage: The purified NaH can then be suspended in the desired reaction solvent.

Protocol 2: Purification to Obtain White Sodium Hydride

This method removes residual sodium metal and should be performed on oil-free NaH under
an inert atmosphere.

e Initial Washing: Follow Protocol 1 to obtain oil-free NaH.
e Suspension: Suspend the oil-free NaH in anhydrous THF.[4]
 Titration with lodine:

o Slowly add small crystals of iodine (I2) to the stirred suspension.[4]

o The iodine will react with any residual sodium metal, forming sodium iodide (Nal), which is
soluble in THF. The initial purple/brown color of the iodine will disappear as it reacts.[4]

o Endpoint: Continue adding iodine crystals until a faint persistent iodine color remains,
indicating that all the sodium metal has been consumed.[4]

e Isolation:
o Allow the purified white NaH to settle.
o Filter the suspension under an inert atmosphere.
o Wash the filtered solid with fresh, anhydrous THF to remove the dissolved Nal.

e Drying: Dry the resulting white NaH powder under vacuum.[4]
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Visualized Workflows
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Caption: Workflow for the purification of commercial sodium hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Purification of Commercial
Sodium Hydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050883#purification-methods-for-commercial-
sodium-hydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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